![molecular formula C8H10ClN B043096 4-Chloro-2,6-dimethylaniline CAS No. 24596-18-7](/img/structure/B43096.png)
4-Chloro-2,6-dimethylaniline
Overview
Description
4-Chloro-2,6-dimethylaniline (4-Cl-2,6-DMAn) is an organic compound with a wide range of applications in both scientific research and industry. It is an aniline derivative, a type of aromatic amine, and has been studied for its potential use in drug discovery, as a corrosion inhibitor, and as a catalyst for chemical synthesis. 4-Cl-2,6-DMAn is a versatile compound with a wide range of properties, such as a high boiling point, low volatility, and excellent solubility in a variety of solvents. The compound is also known for its ability to form stable complexes with transition metals, which has led to its use in a variety of catalytic processes.
Scientific Research Applications
Chemical Reactions and Synthesis :
- Bader and Hansen (1979) studied the irradiation of 4-allylated 2,6-dimethylanilines in methanol, leading to products with deuterium atoms incorporated into the side chain (Bader & Hansen, 1979).
- Rappoport and Shohamy (1969) identified 2,6-dimethyl-4-(1,1,2,2-tetracyanoethyl)aniline as an intermediate in the 4-tricyanovinylation of 2,6-dimethylaniline (Rappoport & Shohamy, 1969).
- Zhang et al. (2015) demonstrated the use of Pd/TiO2 catalysts for efficient one-pot synthesis of various N,N-dimethyl amines, including 4-chloro-N,N-dimethylaniline (Zhang et al., 2015).
Toxicology and Environmental Impact :
- Przybojewska (1997) explored the genotoxicity of various aniline derivatives, including 2,4-dimethylaniline and 2,4,6-trimethylaniline, finding that while these compounds are potentially carcinogenic, 2-chloro-4-methylaniline and 4-chloro-N-methylaniline showed no DNA damage in mice (Przybojewska, 1997).
- Masomboon et al. (2009) reported on the chemical oxidation of 2,6-dimethylaniline in the Fenton process, a method relevant for environmental remediation, achieving a 70% removal rate under optimal conditions (Masomboon et al., 2009).
Medical and Pharmacological Research :
- Reilly (1999) demonstrated the preparation of Lidocaine, a widely used local anesthetic, from 2,6-dimethylaniline in a two-step process with a 71% yield, a method accessible to average students (Reilly, 1999).
Materials Science :
- Bong et al. (2017) synthesized asymmetric diamine polyimides showing improved thermal stability, high glass transition temperature, and good solubility in various solvents, suitable for high-performance dielectric materials. This research demonstrates the broader applicability of compounds like 4-Chloro-2,6-dimethylaniline in advanced material science (Bong et al., 2017).
Mechanism of Action
Target of Action
4-Chloro-2,6-dimethylaniline is a chemical compound that has been used in various research and industrial applications . It’s important to note that the targets can vary depending on the context of use.
Mode of Action
It has been used as a substrate in palladium-catalyzed cyanations of aryl chlorides . This suggests that it may interact with palladium catalysts and participate in cyanation reactions.
Biochemical Pathways
For instance, it has been used as a precursor for polyamides , indicating that it may play a role in the synthesis of these polymers.
Pharmacokinetics
Safety data sheets indicate that the compound is harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation . These properties suggest that the compound can be absorbed through the skin, respiratory tract, and gastrointestinal tract, and that it may have systemic effects.
Result of Action
Its potential to cause irritation suggests that it may induce inflammatory responses at the cellular level .
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. For instance, the compound is air sensitive , suggesting that exposure to air may affect its stability or reactivity. Furthermore, it’s soluble in water , which means that its distribution and effects can be influenced by the presence of water.
Safety and Hazards
properties
IUPAC Name |
4-chloro-2,6-dimethylaniline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10ClN/c1-5-3-7(9)4-6(2)8(5)10/h3-4H,10H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JCLZLZKUISPXDC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1N)C)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10ClN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00408047 | |
Record name | 4-chloro-2,6-dimethylaniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00408047 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
155.62 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
24596-18-7 | |
Record name | 4-chloro-2,6-dimethylaniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00408047 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-Chloro-2,6-dimethylaniline | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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